Cas no 178451-61-1 (Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI))

• Product Name: Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI)
• CAS No: 178451-61-1
• MF: C₁₀H₁₅N₅NaO₁₁P₃
• MW: 497.164055109024
• CID: 112888
• PubChem ID: 71312448
• Update Time: 2025-04-18

Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine3'-(tetrahydrogen triphosphate), 2',5'-dideoxy-, sodium salt (9CI)
• ddATP
• sodium,[[[(2S,5R)-5-(6-aminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• 2',3'-Dideoxyadenosine 5'-triphosphate Sodium salt Solution
• 2μ,3μ-Dideoxyadenosine 5μ-triphosphate solution sodium salt
• 2' 3'-DIDEOXYADENOSINE 5'-TRIPHOSPHATE S
• 2'3'-Dideoxyadenosine 5'-triphosphate sodiuM salte (ddATP)
• 2μ,3μ-Dideoxyadenosine 5μ-triphosphate solution sodium salt
• 132619-65-9
• Adenosine5'-(tetrahydrogen triphosphate),2',3'-dideoxy-,disodium salt(9ci)
• 2/' 3/'-DIDEOXYADENOSINE 5/'-TRIPHOSPHATE S
• DTXSID20746812
• Ddatp sodium salt
• sodium;[[[(2S,5R)-5-(6-aminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• 178451-61-1
• sodium ((2S,5R)-5-(6-amino-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl trihydrogentriphosphate

• Inchi： 1S/C10H16N5O11P3.Na/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18;/h4-7H,1-3H2,(H,19,20)(H,21,22)(H2,11,12,13)(H2,16,17,18);/q;+1/p-1/t6-,7+;/m0./s1
• InChI Key： LSONWOOBEILFDO-UOERWJHTSA-M
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)[O-])OC[C@@H]1CC[C@H](N2C=NC3C(N)=NC=NC2=3)O1.[Na+]

Computed Properties

• Exact Mass: 496.98786159g/mol
• Monoisotopic Mass: 496.98786159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 242Ų